Cas no 378756-88-8 (2-[[2-(3,5-dimethylpyrazol-1-yl)-6-methylpyrimidin-4-yl]amino]ethanol)
![2-[[2-(3,5-dimethylpyrazol-1-yl)-6-methylpyrimidin-4-yl]amino]ethanol structure](https://ossimg.kuujia.com/scimg/379000/378756-88-8x500.png)
378756-88-8 structure
Product Name:2-[[2-(3,5-dimethylpyrazol-1-yl)-6-methylpyrimidin-4-yl]amino]ethanol
CAS No:378756-88-8
MF:C12H17N5O
MW:247.296281576157
CID:5946592
PubChem ID:1871516
Update Time:2023-11-23
2-[[2-(3,5-dimethylpyrazol-1-yl)-6-methylpyrimidin-4-yl]amino]ethanol Chemical and Physical Properties
Names and Identifiers
-
- 2-[[2-(3,5-dimethylpyrazol-1-yl)-6-methylpyrimidin-4-yl]amino]ethanol
- Ethanol, 2-[[2-(3,5-dimethyl-1H-pyrazol-1-yl)-6-methyl-4-pyrimidinyl]amino]-
- CHEMBL1413651
- SMSF0013418
- Q27193483
- CBMicro_004360
- SMR000146619
- EN300-7547457
- 2-{[2-(3,5-dimethyl-1H-pyrazol-1-yl)-6-methylpyrimidin-4-yl]amino}ethan-1-ol
- 2-[[2-(3,5-dimethyl-1-pyrazolyl)-6-methyl-4-pyrimidinyl]amino]ethanol
- CB06600
- MLS000554302
- 2-[2-(3,5-Dimethyl-pyrazol-1-yl)-6-methyl-pyrimidin-4-ylamino]-ethanol
- AKOS005390920
- BIM-0004429.P001
- 378756-88-8
- CHEBI:113018
- HMS2293L13
- SCHEMBL4210136
- Z3226089464
-
- Inchi： 1S/C12H17N5O/c1-8-7-11(13-4-5-18)15-12(14-8)17-10(3)6-9(2)16-17/h6-7,18H,4-5H2,1-3H3,(H,13,14,15)
- InChI Key： ZQONPFLBSYILMM-UHFFFAOYSA-N
- SMILES： C(O)CNC1C=C(C)N=C(N2C(C)=CC(C)=N2)N=1
Computed Properties
- Exact Mass: 247.14331018g/mol
- Monoisotopic Mass: 247.14331018g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 265
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 75.9Ų
Experimental Properties
- Density: 1.28±0.1 g/cm3(Predicted)
- Boiling Point: 527.8±60.0 °C(Predicted)
- pka: 14.52±0.10(Predicted)
2-[[2-(3,5-dimethylpyrazol-1-yl)-6-methylpyrimidin-4-yl]amino]ethanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7547457-0.05g |
2-{[2-(3,5-dimethyl-1H-pyrazol-1-yl)-6-methylpyrimidin-4-yl]amino}ethan-1-ol |
378756-88-8 | 95.0% | 0.05g |
$212.0 | 2025-03-21 | |
| Enamine | EN300-7547457-0.1g |
2-{[2-(3,5-dimethyl-1H-pyrazol-1-yl)-6-methylpyrimidin-4-yl]amino}ethan-1-ol |
378756-88-8 | 95.0% | 0.1g |
$317.0 | 2025-03-21 | |
| Enamine | EN300-7547457-0.25g |
2-{[2-(3,5-dimethyl-1H-pyrazol-1-yl)-6-methylpyrimidin-4-yl]amino}ethan-1-ol |
378756-88-8 | 95.0% | 0.25g |
$452.0 | 2025-03-21 | |
| Enamine | EN300-7547457-0.5g |
2-{[2-(3,5-dimethyl-1H-pyrazol-1-yl)-6-methylpyrimidin-4-yl]amino}ethan-1-ol |
378756-88-8 | 95.0% | 0.5g |
$713.0 | 2025-03-21 | |
| Enamine | EN300-7547457-1.0g |
2-{[2-(3,5-dimethyl-1H-pyrazol-1-yl)-6-methylpyrimidin-4-yl]amino}ethan-1-ol |
378756-88-8 | 95.0% | 1.0g |
$914.0 | 2025-03-21 | |
| Enamine | EN300-7547457-2.5g |
2-{[2-(3,5-dimethyl-1H-pyrazol-1-yl)-6-methylpyrimidin-4-yl]amino}ethan-1-ol |
378756-88-8 | 95.0% | 2.5g |
$1791.0 | 2025-03-21 | |
| Enamine | EN300-7547457-5.0g |
2-{[2-(3,5-dimethyl-1H-pyrazol-1-yl)-6-methylpyrimidin-4-yl]amino}ethan-1-ol |
378756-88-8 | 95.0% | 5.0g |
$2650.0 | 2025-03-21 | |
| Enamine | EN300-7547457-10.0g |
2-{[2-(3,5-dimethyl-1H-pyrazol-1-yl)-6-methylpyrimidin-4-yl]amino}ethan-1-ol |
378756-88-8 | 95.0% | 10.0g |
$3929.0 | 2025-03-21 | |
| Aaron | AR028FGI-50mg |
2-{[2-(3,5-dimethyl-1H-pyrazol-1-yl)-6-methylpyrimidin-4-yl]amino}ethan-1-ol |
378756-88-8 | 95% | 50mg |
$317.00 | 2025-02-16 | |
| Aaron | AR028FGI-100mg |
2-{[2-(3,5-dimethyl-1H-pyrazol-1-yl)-6-methylpyrimidin-4-yl]amino}ethan-1-ol |
378756-88-8 | 95% | 100mg |
$461.00 | 2025-02-16 |
2-[[2-(3,5-dimethylpyrazol-1-yl)-6-methylpyrimidin-4-yl]amino]ethanol Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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